Cas no 176773-06-1 (4(3H)-Pyrimidinimine,(Z)- (9CI))

4(3H)-Pyrimidinimine,(Z)- (9CI) structure
176773-06-1 structure
Product Name:4(3H)-Pyrimidinimine,(Z)- (9CI)
CAS No:176773-06-1
MF:C4H5N3
MW:95.1025998592377
CID:112460
PubChem ID:68958
Update Time:2025-04-18

4(3H)-Pyrimidinimine,(Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 4(3H)-Pyrimidinimine,(Z)- (9CI)
    • 4(3H)-Pyrimidinimine, (Z)- (9CI)
    • NSC 401236
    • BS-3732
    • UNII-BU3262X8CZ
    • BP-10054
    • 4(1H)-Pyrimidinimine (9CI)
    • 4-amino-pyrimidine
    • GEO-00208
    • 4-Amino pyrimidine
    • 163133-86-6
    • BDBM50354822
    • AKOS000505580
    • 176773-06-1
    • AC-6952
    • BCP06825
    • 176772-96-6
    • 163133-87-7
    • NSC-401236
    • 4(3H)-Pyrimidinimine, (E)- (9CI)
    • Pyrimidine, 4-amino-
    • J-524136
    • PB11581
    • MFCD00006112
    • InChI=1/C4H5N3/c5-4-1-2-6-3-7-4/h1-3H,(H2,5,6,7
    • 4-Pyrimidinamine
    • Pyrimidine, 4-amino-,
    • 4(1H)-Pyrimidinimine, (E)- (9CI)
    • FT-0603719
    • F0001-1551
    • pyrimidine-4-amine
    • 6-Aminopyrimidine
    • 4(3H)-Pyrimidinimine
    • NSC401236
    • A8332
    • DTXSID10207841
    • Q27117918
    • EN300-21912
    • 4-Aminopyrimidine, 98%
    • 4-Pyrimidineamine
    • SY006845
    • 3,4-Dihydro-4-iminopyrimidine
    • CHEBI:38616
    • CS-W005460
    • 4(3H)-Pyrimidinimine (9CI)
    • CHEMBL302453
    • 4-Aminopyrimidine
    • BU3262X8CZ
    • 6-imino-1,6-dihydropyrimidine
    • Pyrimidin-4-ylamine
    • AM20100438
    • 591-54-8
    • pyrimidin-4-yl-amine
    • WLN: T6N CNJ DZ
    • pyrimidin-4-amine
    • 176773-07-2
    • SB10148
    • Pyrimidin-4(1H)-imine
    • Inchi: 1S/C4H5N3/c5-4-1-2-6-3-7-4/h1-3H,(H2,5,6,7)
    • InChI Key: OYRRZWATULMEPF-UHFFFAOYSA-N
    • SMILES: N1C=NC=CC=1N

Computed Properties

  • Exact Mass: 95.04845
  • Monoisotopic Mass: 95.048347172g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 54.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 51.8Ų

Experimental Properties

  • PSA: 48.24
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